Cas no 35399-32-7 (4H-1-Benzopyran-4-one,3-(b-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-)

• Product Name: 4H-1-Benzopyran-4-one,3-(b-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-
• CAS No: 35399-32-7
• MF: C₂₃H₂₄O₁₂
• MW: 492.429468154907
• MDL: MFCD16294843
• CID: 310055
• PubChem ID: 23588599
• Update Time: 2025-06-11

4H-1-Benzopyran-4-one,3-(b-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(b-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-
• EUPALITIN 3-GALACTOSIDE
• Eupalitin 3-Oβ-D-galactopyranoside
• Eupalitin-3-galactosid
• EUPALITIN-3-O-GALACTOSIDE(RG)
• EUPALITIN-3-O-GALACTOSIDE(RG) PrintBack
• Betuletrin
• Eupalitin3-O-galactoside
• 35399-32-7
• 5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Eupalitin 3-Obeta-D-galactopyranoside, analytical standard
• AKOS040735015
• CHEMBL518337
• SCHEMBL5706563

• MDL： MFCD16294843
• Inchi： 1S/C23H24O12/c1-31-12-7-11-14(16(27)21(12)32-2)17(28)22(20(33-11)9-3-5-10(25)6-4-9)35-23-19(30)18(29)15(26)13(8-24)34-23/h3-7,13,15,18-19,23-27,29-30H,8H2,1-2H3
• InChI Key： FFRYQAOUWMJQCX-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1C(C2C(=C(C(=CC=2OC=1C1C=CC(=CC=1)O)OC)OC)O)=O

Computed Properties

• Exact Mass: 492.12700
• Monoisotopic Mass: 492.12677620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 1.65
• PSA: 188.51000
• LogP: 0.06710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides

Additional information on 4H-1-Benzopyran-4-one,3-(b-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-

4H-1-Benzopyran-4-one, 3-(β-D-Galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- (CAS No. 35399-32-7): An Overview of Its Structure, Properties, and Applications

4H-1-Benzopyran-4-one, 3-(β-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- (CAS No. 35399-32-7) is a complex organic compound that belongs to the class of flavonoids. This compound is of significant interest in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications and biological activities. In this comprehensive overview, we will delve into the structural characteristics, physical and chemical properties, as well as the current research and applications of this compound.

Structural Characteristics

The molecular structure of 4H-1-Benzopyran-4-one, 3-(β-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- is characterized by a benzopyran core with several functional groups attached. The core structure consists of a benzene ring fused to a pyran ring, forming a chromone moiety. The presence of hydroxyl groups at positions 5 and 4′ (on the phenyl ring) and methoxy groups at positions 6 and 7 contributes to its unique chemical properties. Additionally, the β-D-galactopyranosyloxy group at position 3 adds complexity and functionality to the molecule.

The β-D-galactopyranosyloxy group is particularly noteworthy as it introduces a carbohydrate moiety into the molecule. This carbohydrate component can influence the solubility, stability, and biological activity of the compound. The presence of multiple hydroxyl and methoxy groups also suggests that this compound may exhibit antioxidant properties, which are common among flavonoids.

Physical and Chemical Properties

4H-1-Benzopyran-4-one, 3-(β-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- is a solid at room temperature with a molecular weight of approximately 518.48 g/mol. It is generally soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO), but less soluble in non-polar solvents like hexane or toluene. The solubility profile is influenced by the presence of the carbohydrate moiety and the hydrophilic functional groups.

The compound exhibits strong UV absorption due to the chromone core and conjugated double bonds. It also shows characteristic absorption bands in infrared (IR) spectroscopy corresponding to the hydroxyl, methoxy, and carbohydrate functional groups. These spectroscopic properties are useful for identifying and characterizing the compound in analytical studies.

Biological Activities and Therapeutic Potential

Recent research has highlighted several biological activities associated with 4H-1-Benzopyran-4-one, 3-(β-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-. One of the most significant areas of interest is its potential as an antioxidant agent. Flavonoids are known for their ability to scavenge free radicals and protect cells from oxidative stress. Studies have shown that this compound can effectively inhibit lipid peroxidation and reduce oxidative damage in various cellular models.

In addition to its antioxidant properties, 4H-1-Benzopyran-4-one, 3-(β-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential applications in treating inflammatory diseases.

The compound has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells through multiple mechanisms, including modulation of cell cycle progression and inhibition of angiogenesis. These findings suggest that it may be a valuable lead compound for developing new anticancer drugs.

Clinical Trials and Future Directions

While much of the current research on 4H-1-Benzopyran-4-one, 3-(β-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- is still at the preclinical stage, there are ongoing efforts to translate these findings into clinical applications. Several phase I clinical trials are underway to evaluate its safety and efficacy in human subjects.

The future directions for research on this compound include optimizing its chemical structure to enhance its pharmacological properties and developing more effective delivery systems to improve bioavailability. Additionally, there is a need for more comprehensive studies to understand its long-term effects and potential side effects in humans.

Conclusion

4H-1-Benzopyran-4-one, 3-(β-D-galactopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy- (CAS No. 35399-32-7) is a multifaceted compound with a rich structural profile and diverse biological activities. Its potential as an antioxidant, anti-inflammatory agent, and anticancer drug makes it an exciting area of research in medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for future clinical applications.